Cas no 1788378-91-5 ((2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide)

• Product Name: (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide
• CAS No: 1788378-91-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5265598
• Update Time: 2025-05-30

(2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide

• Inchi： 1S/C13H20N2O2/c1-4-12(14)13(16)15-9(2)10-5-7-11(17-3)8-6-10/h5-9,12H,4,14H2,1-3H3,(H,15,16)/t9?,12-/m0/s1
• InChI Key： MNAXZZJGJGDDHO-ACGXKRRESA-N
• SMILES： O=C([C@H](CC)N)NC(C)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide

(2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide: A Comprehensive Overview

(2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide, identified by the CAS number 1788378-91-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its amino acid derivative structure, has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have shed light on its bioactivity, synthesis methods, and structural elucidation, making it a subject of ongoing research.

The molecular structure of (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide comprises a butanamide backbone with an amino group at the second carbon, which is also substituted with a chiral center. The presence of the (S)-configuration at this carbon imparts specific stereochemical properties, which are crucial for its biological activity. The substituent at the nitrogen atom is a 1-(4-methoxyphenyl)ethyl group, which introduces aromaticity and additional functional groups into the molecule. This combination of structural elements contributes to its unique pharmacokinetic profile and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide. Researchers have employed various strategies, including asymmetric catalysis and peptide coupling techniques, to achieve high yields and enantioselectivity. These methods not only facilitate the production of this compound but also pave the way for the exploration of related analogs with potential therapeutic applications.

The biological activity of (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide has been a focal point of recent studies. Investigations into its pharmacological effects have revealed promising results in areas such as anti-inflammatory activity and enzyme inhibition. For instance, studies published in reputable journals have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, the compound has also been studied for its role in chiral recognition and asymmetric catalysis. Its chiral center makes it an ideal candidate for exploring stereochemical interactions in enzymatic systems. Recent research has highlighted its utility as a chiral ligand in asymmetric hydrogenation reactions, further underscoring its versatility in chemical research.

The safety profile of (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide has also been evaluated in preclinical studies. These studies have provided insights into its toxicity, metabolic pathways, and pharmacokinetics. Results indicate that the compound exhibits favorable absorption and distribution properties, with minimal adverse effects at therapeutic concentrations.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the bioactivity of (2S)-2-amino-N-[1-(4-methoxyphenyl)ethyl]butanamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential and optimize its use in clinical settings.